![molecular formula C20H14BrN3OS B2548899 4-(4-bromophenyl)-5-cyano-2-methyl-N-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxamide CAS No. 201280-69-5](/img/structure/B2548899.png)
4-(4-bromophenyl)-5-cyano-2-methyl-N-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-bromophenyl)-5-cyano-2-methyl-N-phenyl-6-thioxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H14BrN3OS and its molecular weight is 424.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
One significant application of this compound lies in its role in the synthesis of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives. These synthesized compounds have been screened for their antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Gad-Elkareem et al., 2011).
Synthesis of Dihydropyrimidines
Research has shown that 1,4-dihydropyridines and dihydropyrimidines, into which this compound can be incorporated, exhibit a wide range of biological activities. These activities include antihypertensive and anti-ulcer properties, suggesting potential applications in the synthesis of biologically active molecules for clinical use (Rana et al., 2004; Rana et al., 2011).
Heterocyclic Synthesis
The compound serves as a starting material or intermediate in the synthesis of various heterocyclic compounds. These synthetic pathways contribute to the development of new molecules with potential applications in various biological and medicinal fields, such as antibiotic and antibacterial drugs (Ahmed, 2007).
Anticancer and Anti-5-lipoxygenase Agents
Novel pyrazolopyrimidines derivatives, which can be synthesized using this compound, have shown potential as anticancer and anti-5-lipoxygenase agents. This indicates its use in the development of new therapeutic agents for treating cancer and inflammatory diseases (Rahmouni et al., 2016).
Synthesis of Thiazolopyrimidines
The compound is used in the synthesis of thiazolopyrimidines, a class of compounds with various biological activities. These synthesized compounds could be explored further for their pharmaceutical applications, especially in the context of diseases requiring specific biological activities (Sherif et al., 1993).
Properties
IUPAC Name |
4-(4-bromophenyl)-5-cyano-2-methyl-N-phenyl-6-sulfanylidene-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14BrN3OS/c1-12-17(19(25)24-15-5-3-2-4-6-15)18(16(11-22)20(26)23-12)13-7-9-14(21)10-8-13/h2-10H,1H3,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRJNSBNIRWRSGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=S)N1)C#N)C2=CC=C(C=C2)Br)C(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.